Temocapril hydrochloride

Description

Temocapril hydrochloride is a hydrochloride salt form of temocapril, an angiotensin-converting enzyme (ACE) inhibitor . Temocapril is a prodrug, meaning it is converted into its active form, temocaprilat, in the body . It is approved for use in Japan and South Korea but not in the United States . Temocapril is used to treat hypertension, congestive heart failure, and diabetic nephropathy . It can also be used in hemodialysis patients without causing serious accumulation .

As an ACE inhibitor, temocapril functions by suppressing the production of angiotensin II, a substance that increases blood pressure . The active metabolite, temocaprilat, inhibits ACE in plasma after temocapril is quickly absorbed in the gastrointestinal tract . ACE inhibitors like temocapril exert their hemodynamic effect mainly by inhibiting the renin-angiotensin system . They also modulate sympathetic nervous system activity and increase prostaglandin synthesis, leading to vasodilation and mild natriuresis without affecting heart rate and contractility . Temocapril's advantages include a rapid onset of action and tighter vascular ACE binding compared to other ACE inhibitors .

Other ACE inhibitors include enalapril and its active form enalaprilat . Temocapril is eliminated primarily through the liver and kidneys . The biological half-life of temocapril is approximately 13.1 hours in individuals with normal liver function . This medication decreases blood pressure without affecting heart rate or cardiac output and improves endothelial dysfunction, vascular remodeling, insulin resistance, and renal function .

• CAS No.: 110221-44-8
• Product Name: Temocapril hydrochloride
• Molecular Formula: C23H29ClN2O5S2
• Molecular Weight: 513.1 g/mol
• IUPAC Name: 2-[(2S,6R)-6-[[(2S)-1-ethoxy-1-oxo-4-phenylbutan-2-yl]amino]-5-oxo-2-thiophen-2-yl-1,4-thiazepan-4-yl]acetic acid;hydrochloride
• Standard InChI: InChI=1S/C23H28N2O5S2.ClH/c1-2-30-23(29)17(11-10-16-7-4-3-5-8-16)24-18-15-32-20(19-9-6-12-31-19)13-25(22(18)28)14-21(26)27;/h3-9,12,17-18,20,24H,2,10-11,13-15H2,1H3,(H,26,27);1H/t17-,18-,20-;/m0./s1
• Standard InChIKey: XDDQNOKKZKHBIX-ASBZXGSUSA-N
• SMILES: CCOC(=O)C(CCC1=CC=CC=C1)NC2CSC(CN(C2=O)CC(=O)O)C3=CC=CS3.Cl
• Canonical SMILES: CCOC(=O)C(CCC1=CC=CC=C1)NC2CSC(CN(C2=O)CC(=O)O)C3=CC=CS3.Cl
• Appearance: Assay:≥98%A crystalline solid
• Synonyms: alpha-((2S,6R)-6-((1S)-1-ethoxycarbonyl-3-phenylpropyl)amino-5-oxo-2-(2-thienyl)perhydro-1,4-thiazepin-4-yl)acetic acid.HCl; CS 622; CS-622; CS622; temocapril; temocapril hydrochloride
• PubChem Compound: 443873
• Last Modified: Sep 13 2023